Cas no 2639391-97-0 (tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate)

• Product Name: tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• CAS No: 2639391-97-0
• MF: C₁₄H₁₈ClNO₂
• MW: 267.751223087311
• CID: 5663382
• PubChem ID: 165898350
• Update Time: 2025-05-20

tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639391-97-0
• tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• EN300-27727050

• Inchi： 1S/C14H18ClNO2/c1-14(2,3)18-13(17)12-7-9-4-5-11(15)6-10(9)8-16-12/h4-6,12,16H,7-8H2,1-3H3/t12-/m1/s1
• InChI Key： BNLKQRCCOKDDDH-GFCCVEGCSA-N
• SMILES： ClC1C=CC2=C(C=1)CN[C@@H](C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 267.1026065g/mol
• Monoisotopic Mass: 267.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

Introduction to Tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2639391-97-0)

Tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2639391-97-0, belongs to the tetrahydroisoquinoline class of molecules, which are well-known for their involvement in various biological processes and pharmacological activities. The presence of a tert-butyl group and a chiral center at the 3-position adds to its structural complexity and makes it a subject of considerable interest in synthetic chemistry and drug development.

The molecular structure of tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate consists of a tetrahydroisoquinoline core substituted with a chlorine atom at the 7-position and a tert-butyl ester group at the 3-position. This specific arrangement imparts unique chemical and pharmacological properties to the compound, making it a valuable scaffold for the design of novel therapeutic agents. The stereochemistry at the 3-position, specifically the (R) configuration, is crucial as it influences the compound's biological activity and interaction with biological targets.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their potential as pharmacological tools. These compounds have been extensively studied for their roles in modulating various neurological and cardiovascular functions. The chiral center in tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate allows for the exploration of enantioselective pharmacology, which is increasingly recognized as a critical factor in drug efficacy and safety. The tert-butyl group enhances the metabolic stability of the molecule, making it a promising candidate for further development into a drug candidate.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Tetrahydroisoquinoline derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems involved in conditions such as depression, Parkinson's disease, and Alzheimer's disease. The specific stereochemistry and functional groups present in tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate suggest that it may interact with these neurotransmitter systems in a manner that could lead to therapeutic benefits.

The synthesis of tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate represents a significant achievement in synthetic organic chemistry. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and enantioselectivity. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, have been employed to achieve the desired stereochemical outcome. These synthetic strategies not only highlight the versatility of modern organic chemistry but also demonstrate the feasibility of producing complex molecules like this one on an industrial scale.

The pharmacological profile of tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate has been the subject of extensive research. Preclinical studies have revealed that this compound exhibits potent activity at various biological targets relevant to neurological disorders. For instance, it has been shown to modulate dopamine receptors in animal models of Parkinson's disease, suggesting potential therapeutic efficacy against this condition. Additionally, its interaction with serotonin receptors may contribute to its antidepressant-like effects.

The structural features of this compound also make it an attractive scaffold for further derivatization. By modifying functional groups or introducing additional substituents, researchers can explore new analogs with enhanced potency or improved pharmacokinetic properties. This flexibility underscores the importance of tetrahydroisoquinoline derivatives as platforms for drug discovery and development.

The regulatory landscape for pharmaceutical compounds like tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is stringent but well-defined. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous preclinical and clinical trials are essential steps in bringing such compounds to market. The growing body of evidence supporting the therapeutic potential of tetrahydroisoquinoline derivatives has encouraged pharmaceutical companies to invest in their further development.

In conclusion,tert-butyl (3R)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate, identified by CAS number 2639391-97-0, is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of neurological disorders continues to evolve，this compound represents an exciting opportunity for innovation in drug discovery.